5-(propane-2-sulfonyl)pyrimidin-2-amine
Description
“5-(propane-2-sulfonyl)pyrimidin-2-amine” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . A variety of methods for the synthesis of pyrimidines are described in the literature . For instance, novel 2-aminopyrimidine derivatives were prepared from acyclic starting materials, benzylidene acetones and ammonium thiocyanates, via 5 steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Chemical Reactions Analysis
Pyrimidines exhibit a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . They are known to display a wide array of biological and pharmacological activities .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly available .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(propane-2-sulfonyl)pyrimidin-2-amine involves the reaction of 2-amino-4,6-dichloropyrimidine with propane-2-sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "2-amino-4,6-dichloropyrimidine", "propane-2-sulfonyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 2-amino-4,6-dichloropyrimidine in a suitable solvent (e.g. DMF, DMSO) and add the base.", "Step 2: Slowly add propane-2-sulfonyl chloride to the reaction mixture while stirring at room temperature.", "Step 3: Heat the reaction mixture to reflux for several hours.", "Step 4: Cool the reaction mixture and filter the precipitated product.", "Step 5: Wash the product with a suitable solvent (e.g. ethanol) and dry under vacuum to obtain 5-(propane-2-sulfonyl)pyrimidin-2-amine." ] } | |
CAS RN |
1368715-56-3 |
Molecular Formula |
C7H11N3O2S |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
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